Cas no 102390-36-3 ((1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid)

• Product Name: (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid
• CAS No: 102390-36-3
• MF: C₂₁H₂₅NO₂
• MW: 323.4287
• MDL: MFCD31630857
• CID: 3560291
• PubChem ID: 58557779
• Update Time: 2025-09-28

(1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-[bis(phenylmethyl)amino]-, trans-
• (1R,4r)-4-(dibenzylamino)cyclohexane-1-carboxylic acid
• BQCQUSWZXHRQBW-MXVIHJGJSA-N
• BQCQUSWZXHRQBW-UHFFFAOYSA-N
• 4-(dibenzylamino)cyclohexanecarboxylic acid
• (trans)-4-(Dibenzylamino)cyclohexanecarboxylic acid
• trans-4-[Bis(phenylmethyl)amino]cyclohexanecarboxylic acid
• SCHEMBL1934571
• DB-106530
• C13257
• CS-B1678
• CS-15294
• CEA39036
• TRANS-4-(DIBENZYLAMINO)CYCLOHEXANE-1-CARBOXYLIC ACID
• 4-(dibenzylamino)cyclohexane-1-carboxylic acid
• (1R,4r)-4-(dibenzylamino)cyclohexane-1-carboxylicacid
• SCHEMBL12282446
• 102390-36-3
• 1310731-95-3
• AKOS037650774
• (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid

• MDL： MFCD31630857
• Inchi： 1S/C21H25NO2/c23-21(24)19-11-13-20(14-12-19)22(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-10,19-20H,11-16H2,(H,23,24)
• InChI Key： BQCQUSWZXHRQBW-UHFFFAOYSA-N
• SMILES： O([H])C(C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 323.188529040g/mol
• Monoisotopic Mass: 323.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.8

Additional information on (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid

Introduction to (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid (CAS No. 102390-36-3)

(1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid (CAS No. 102390-36-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexane derivatives and is characterized by its unique structural features, including a dibenzylamino group and a carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid consists of a cyclohexane ring with a carboxylic acid group at the 1-position and a dibenzylamino group at the 4-position. The stereochemistry of the compound, specifically the (1R,4r) configuration, plays a crucial role in its biological activity and pharmacological properties. This configuration ensures that the compound can interact effectively with specific biological targets, enhancing its therapeutic potential.

Recent studies have explored the potential applications of (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with potential medicinal properties. For instance, this compound has been utilized in the development of novel antiviral agents and anti-inflammatory drugs. The presence of the dibenzylamino group provides a versatile platform for further functionalization, allowing researchers to tailor the compound for specific therapeutic needs.

In addition to its role as a synthetic intermediate, (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid has shown promise in modulating certain biological pathways. Research has indicated that this compound can interact with specific receptors and enzymes, potentially influencing cellular processes such as signal transduction and gene expression. These interactions could have implications for treating diseases characterized by dysregulated signaling pathways, such as cancer and neurodegenerative disorders.

The synthesis of (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid typically involves multi-step processes that ensure high stereochemical purity. One common synthetic route involves the asymmetric hydrogenation of a suitable precursor followed by functional group transformations to introduce the carboxylic acid and dibenzylamino groups. Advanced synthetic techniques and catalysts have been developed to improve the efficiency and yield of these reactions, making it feasible to produce this compound on a larger scale for research and development purposes.

Pharmacokinetic studies have provided valuable insights into the behavior of (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross biological membranes and reach target tissues efficiently makes it an attractive candidate for further preclinical and clinical evaluation.

Toxicological assessments have also been conducted to evaluate the safety profile of (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid. Initial findings suggest that this compound has low toxicity at therapeutic concentrations, although further studies are needed to fully characterize its safety profile. These assessments are crucial for ensuring that any potential therapeutic applications are safe for human use.

In conclusion, (1R,4r)-4-(Dibenzylamino)cyclohexane-1-carboxylic acid (CAS No. 102390-36-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its potential in various therapeutic areas, highlighting its significance in modern drug discovery efforts.